2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

• IUPAC Name: 2-[2-(dimethylamino)ethoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C12H17NO3/c1-13(2)7-8-16-12-10(9-14)5-4-6-11(12)15-3/h4-6,9H,7-8H2,1-3H3
• InChI Key: RSBAQYRFUAYLDM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=C(C=CC=C1OC)C=O
• Molecular Formula: C12H17NO3
• DSSTOX Substance ID: DTXSID70424719
• Molecular Weight: 223.27 g/mol
• CAS No.: 883549-58-4

Description

2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural and Molecular Studies

• Research on bis-pyrimidine compounds synthesized using 6-[(dimethylamino)methyleneamino]-1,3-dimethyluracil and different aldehydes, including p-methoxybenzaldehyde, revealed insights into their molecular structures and interactions. This work offers a foundation for understanding the structural basis of similar compounds (Roy et al., 2014).

Catalysis and Chemical Reactions

• The synthesis and characterization of zinc complexes with Schiff-base ligands derived from various aldehydes, such as 2-hydroxy-5-methoxybenzaldehydes, highlighted their potential in catalysis and biological activities (Burlov et al., 2018).
• Investigations into the electrochemical reduction of aromatic aldehydes, including 3-methoxybenzaldehyde, have provided insights into electrochemically induced chain reactions, useful in synthetic chemistry applications (Bernard et al., 1999).

Antibacterial Properties

• Some hydrazone compounds synthesized from 4-dimethylaminobenzohydrazide and different aldehydes, including 3-methoxybenzaldehyde, showed notable antibacterial properties. This research could guide the development of new antibacterial agents (He & Xue, 2021).

Vibrational Dynamics and Spectroscopy

• Vibrational dynamics studies of methoxybenzaldehyde derivatives, such as 2-methoxy- and 4-methoxybenzaldehyde, through INS spectroscopy and DFT calculations, have contributed to a better understanding of the molecular dynamics in solid states (Ribeiro-Claro et al., 2021).

Pharmaceutical and Medicinal Chemistry

• The synthesis and investigation of Schiff bases derived from 2-aminobenzothiazole and various aldehydes, including methoxybenzaldehydes, have provided valuable insights for pharmaceutical and medicinal chemistry research (Issa et al., 2008).

Mechanism of Action

The mechanism of action of this compound is not mentioned in the search results.

Safety and Hazards

This compound is classified as a combustible solid. It is not applicable for flash point. It may cause harm in contact with skin and serious eye damage.

Future Directions

As per the search results, this compound has been studied for its potential use in absorbing greenhouse gases, particularly carbon dioxide. It is also used extensively in surfactants, which have been evaluated as corrosion inhibitors.